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Compound of Interest

Compound Name:
Di-tert-butyl ethane-1,2-

diyldicarbamate

Cat. No.: B1336880 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N,N'-bis(tert-butoxycarbonyl)ethylenediamine, also known as di-tert-butyl ethane-1,2-
diyldicarbamate, is a symmetrically protected diamine that serves as a crucial building block in

modern organic and medicinal chemistry. Its dual Boc-protecting groups offer stability under a

range of reaction conditions, while allowing for controlled deprotection to liberate the reactive

amine functionalities. This guide provides a comprehensive overview of its chemical properties,

synthesis, and applications, with a focus on its utility in research and drug development.

Core Chemical Information
N,N'-bis(tert-butoxycarbonyl)ethylenediamine is primarily utilized as a protecting group for the

amino functionalities of ethylenediamine. This protection is essential in multi-step syntheses to

prevent unwanted side reactions.[1] It is particularly valuable in peptide synthesis and in the

development of polymers and pharmaceuticals where it can function as a stable, biodegradable

linker.[2]

Physicochemical and Spectroscopic Data
A summary of the key quantitative data for N,N'-bis(tert-butoxycarbonyl)ethylenediamine is

presented below for easy reference and comparison.
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Property Value Reference

IUPAC Name
di-tert-butyl ethane-1,2-

diyldicarbamate
[3]

CAS Number 33105-93-0 [3]

Molecular Formula C₁₂H₂₄N₂O₄ [3][4]

Molecular Weight 260.33 g/mol [4]

Appearance Solid [4]

Purity ≥95.00% [3]

InChI Key
CYEYQHANGHLVOW-

UHFFFAOYSA-N
[4]

SMILES

CC(C)

(C)OC(=O)NCCNC(=O)OC(C)

(C)C

[3]

Storage Conditions Store at 0-8 °C [3]

Experimental Protocols
The synthesis of N,N'-bis(tert-butoxycarbonyl)ethylenediamine typically involves the reaction of

ethylenediamine with di-tert-butyl dicarbonate (Boc₂O). The stoichiometry of the reactants is

crucial to favor the formation of the di-protected product over the mono-protected analogue.

General Synthesis of N,N'-bis(tert-
butoxycarbonyl)ethylenediamine
This protocol describes a common method for the preparation of N,N'-bis(tert-

butoxycarbonyl)ethylenediamine.

Materials:

Ethylenediamine

Di-tert-butyl dicarbonate (Boc₂O)
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Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Triethylamine (TEA) or another suitable base

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Ethyl acetate (for extraction)

Hexane (for crystallization/precipitation)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere

(e.g., nitrogen or argon), dissolve ethylenediamine in anhydrous dichloromethane.

Cool the solution to 0 °C using an ice bath.

Add triethylamine (approximately 2.2 equivalents) to the solution.

In a separate flask, dissolve di-tert-butyl dicarbonate (at least 2.0 equivalents) in anhydrous

dichloromethane.

Add the di-tert-butyl dicarbonate solution dropwise to the cooled ethylenediamine solution

over a period of 1-2 hours with vigorous stirring.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding water or a saturated aqueous solution of

sodium bicarbonate.

Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate

(3 x volumes).
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Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purify the crude product by recrystallization from a suitable solvent system (e.g., ethyl

acetate/hexane) or by flash column chromatography on silica gel.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and purification of N,N'-

bis(tert-butoxycarbonyl)ethylenediamine.
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Synthesis and Purification Workflow
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Applications in Research and Drug Development
The primary role of N,N'-bis(tert-butoxycarbonyl)ethylenediamine is as a versatile building block

and linker in the synthesis of complex organic molecules.

Protecting Group in Organic Synthesis: It serves as a stable protecting group for the primary

amines of ethylenediamine, allowing for chemical modifications at other positions of a

molecule without interference from the highly nucleophilic amino groups.[1]

Linker in Drug Delivery Systems: The ethylenediamine backbone, once deprotected, can be

conjugated to drugs and targeting moieties. The resulting linker can be designed to be

biodegradable, enabling the controlled release of active pharmaceutical ingredients.[2]

Peptide and Polymer Chemistry: In peptide synthesis, it can be incorporated to introduce a

flexible diamine spacer.[1] In polymer science, it is used in the synthesis of polyurethanes

and dendrimers, contributing to the final properties of the material.[5]

While there is no direct evidence of N,N'-bis(tert-butoxycarbonyl)ethylenediamine being

involved in specific signaling pathways itself, its role as a linker is critical in the construction of

molecules that are designed to interact with biological systems. The length and flexibility of the

ethylenediamine spacer can influence the binding affinity and efficacy of the final conjugate.

Logical Relationships in Synthesis
The synthesis of mono- and di-protected ethylenediamine is a competitive process. The final

product distribution is highly dependent on the stoichiometry of the reactants.
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Product Distribution
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Stoichiometric Control of Product Formation

Safety and Handling
N,N'-bis(tert-butoxycarbonyl)ethylenediamine should be handled with care in a laboratory

setting. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and

a lab coat, should be worn. Work should be conducted in a well-ventilated area or a chemical

fume hood. For detailed safety information, it is recommended to consult the material safety

data sheet (MSDS) provided by the supplier.

Conclusion
N,N'-bis(tert-butoxycarbonyl)ethylenediamine is a valuable and versatile reagent for

researchers and scientists in both academic and industrial settings. Its utility as a protected

diamine linker is well-established, enabling the synthesis of a wide array of complex molecules

with applications in drug development, materials science, and beyond. Understanding its

chemical properties and synthetic methodologies is key to effectively leveraging this important

building block in innovative research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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